6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate
Description
6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C25H28N4O7S3 and its molecular weight is 592.7. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Anti-inflammatory Properties : Thiophene-containing molecules exhibit anti-inflammatory effects, which could be valuable for developing novel drugs to combat inflammatory diseases .
- Anticancer Potential : Certain thiophene-based compounds have demonstrated anticancer activity. Researchers continue to explore their mechanisms of action and potential applications in cancer therapy .
- Antimicrobial Activity : Thiophenes have shown promise as antimicrobial agents. Investigating the specific effects of this compound on bacterial and fungal pathogens could lead to new treatments .
Organic Electronics and Semiconductors
Thiophene derivatives play a crucial role in organic electronics and semiconductor materials:
- Organic Field-Effect Transistors (OFETs) : The thiophene ring system contributes to the development of OFETs, which are essential components in flexible displays, sensors, and electronic devices .
- Organic Light-Emitting Diodes (OLEDs) : Researchers utilize thiophene-based materials in OLEDs due to their efficient light emission properties. These compounds enhance display technology and energy-efficient lighting .
Corrosion Inhibition
Thiophene derivatives serve as corrosion inhibitors in industrial chemistry and material science. Their ability to protect metal surfaces from corrosion is valuable in various applications .
Pharmacological Properties
The compound’s structure suggests potential pharmacological effects:
- Antihypertensive Properties : Some thiophene-containing drugs exhibit antihypertensive effects, contributing to blood pressure regulation .
- Anti-Atherosclerotic Activity : Research indicates that certain thiophenes may help prevent atherosclerosis, a condition characterized by plaque buildup in arteries .
Voltage-Gated Sodium Channel Blockers
The compound’s resemblance to articaine, a voltage-gated sodium channel blocker, highlights its potential in anesthesia and pain management .
Dental Anesthetic
Articaine, with a 2,3,4-trisubstituted thiophene framework, is used as a dental anesthetic in Europe. Understanding the properties of similar compounds can lead to improved anesthetics .
properties
IUPAC Name |
[6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-pyrrolidin-1-ylsulfonylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O7S3/c1-3-16(4-2)22(31)26-24-27-28-25(38-24)37-15-18-13-20(30)21(14-35-18)36-23(32)17-7-9-19(10-8-17)39(33,34)29-11-5-6-12-29/h7-10,13-14,16H,3-6,11-12,15H2,1-2H3,(H,26,27,31) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOAGPNMYOJYBCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O7S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
592.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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